Cas no 18945-81-8 (5-Iodothiophene-2-carbonitrile)

5-Iodothiophene-2-carbonitrile structure
18945-81-8 structure
Product Name:5-Iodothiophene-2-carbonitrile
CAS No:18945-81-8
MF:C5H2INS
MW:235.045551776886
MDL:MFCD14584473
CID:98221
PubChem ID:10857405
Update Time:2025-04-18

5-Iodothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Iodothiophene-2-carbonitrile
    • 2-Thiophenecarbonitrile,5-iodo-
    • 5-iodo-2-Thiophenecarbonitrile
    • 2-Cyano-5-iodothiophene
    • 2-Iod-5-cyanothiophen
    • 2-iodo-5-cyanothiophene
    • 5-iodo-thiophene-2-carbonitrile
    • 2-Thiophenecarbonitrile, 5-iodo-
    • C5H2INS
    • C12H14O2S
    • 6376AD
    • 9875AA
    • FCH1385119
    • AX8237941
    • 945I818
    • Z2234185614
    • CS-0112255
    • Z1269163165
    • C73627
    • SCHEMBL8791685
    • EN300-227401
    • MFCD14584473
    • FT-0760223
    • 18945-81-8
    • AS-60840
    • DTXSID00446121
    • AKOS015909904
    • DB-065693
    • MDL: MFCD14584473
    • Inchi: 1S/C5H2INS/c6-5-2-1-4(3-7)8-5/h1-2H
    • InChI Key: DCTRQPYCGCNWBN-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C#N)S1

Computed Properties

  • Exact Mass: 234.89500
  • Monoisotopic Mass: 234.89527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 2.3

Experimental Properties

  • Density: 2.14
  • Boiling Point: 262.867 °C at 760 mmHg
  • Flash Point: 112.778 °C
  • PSA: 52.03000
  • LogP: 2.22438

5-Iodothiophene-2-carbonitrile Pricemore >>

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$ 70.00 2022-06-04
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$ 250.00 2022-06-04
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$ 365.00 2022-06-04
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abcr
AB514660-250 mg
5-Iodothiophene-2-carbonitrile, 95%; .
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€292.40 2023-02-02
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